Cas no 1394003-79-2 (8-(Trifluoromethyl)-3,4-dihydroisoquinolin-1(2H)-one)

• Product Name: 8-(Trifluoromethyl)-3,4-dihydroisoquinolin-1(2H)-one
• CAS No: 1394003-79-2
• MF: C₁₀H₈F₃NO
• MW: 215.17183303833
• CID: 4822017
• Update Time: 2025-07-18

8-(Trifluoromethyl)-3,4-dihydroisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 8-(Trifluoromethyl)-3,4-dihydroisoquinolin-1(2H)-one

• Inchi： 1S/C10H8F3NO/c11-10(12,13)7-3-1-2-6-4-5-14-9(15)8(6)7/h1-3H,4-5H2,(H,14,15)
• InChI Key： HYYNUVMAJHYKCM-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC2=C1C(NCC2)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 264
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1

Additional information on 8-(Trifluoromethyl)-3,4-dihydroisoquinolin-1(2H)-one

Introduction to 8-(Trifluoromethyl)-3,4-dihydroisoquinolin-1(2H)-one (CAS No. 1394003-79-2) and Its Emerging Applications in Chemical Biology

8-(Trifluoromethyl)-3,4-dihydroisoquinolin-1(2H)-one, identified by the chemical formula CAS No. 1394003-79-2, is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and pharmacological properties. This compound belongs to the isoquinoline class, a family of molecules known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of a trifluoromethyl group in its structure enhances its metabolic stability and binding affinity, making it a promising candidate for drug development.

The trifluoromethyl substituent is a key feature that distinguishes this compound from its analogs, as it imparts favorable pharmacokinetic properties such as increased lipophilicity and resistance to enzymatic degradation. This modification has been widely explored in medicinal chemistry to improve the efficacy and duration of action of small-molecule drugs. Recent studies have highlighted the role of trifluoromethyl compounds in modulating enzyme activity and receptor binding, which are critical mechanisms in drug design.

In recent years, there has been a surge in research focused on the development of novel isoquinoline derivatives for therapeutic applications. 8-(Trifluoromethyl)-3,4-dihydroisoquinolin-1(2H)-one has been investigated for its potential in targeting various disease pathways. For instance, studies have demonstrated its ability to inhibit the activity of certain kinases involved in cancer progression. The compound’s ability to interact with biological targets at the molecular level has opened new avenues for developing precision medicine approaches.

One of the most compelling aspects of this compound is its versatility in chemical modifications. Researchers have leveraged its scaffold to design derivatives with enhanced biological activity and reduced toxicity. The trifluoromethyl group serves as a versatile handle for further functionalization, allowing chemists to explore diverse structural motifs. This flexibility has led to the discovery of several lead compounds that are currently undergoing preclinical testing.

The synthesis of 8-(Trifluoromethyl)-3,4-dihydroisoquinolin-1(2H)-one involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations have played a crucial role in constructing the desired molecular framework.

From a computational chemistry perspective, virtual screening and molecular dynamics simulations have been utilized to predict the binding interactions between 8-(Trifluoromethyl)-3,4-dihydroisoquinolin-1(2H)-one and biological targets. These computational approaches have accelerated the drug discovery process by identifying potential hit compounds early in the development pipeline. The integration of experimental data with computational models has provided valuable insights into the structure-activity relationships governing this class of compounds.

The pharmacological profile of 8-(Trifluoromethyl)-3,4-dihydroisoquinolin-1(2H)-one has been further elucidated through in vitro and in vivo studies. These investigations have revealed its potential as an inhibitor of enzymes such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are implicated in various inflammatory and proliferative diseases. The compound’s ability to modulate these signaling pathways suggests its therapeutic relevance in conditions such as rheumatoid arthritis and cancer.

Recent advancements in analytical chemistry have enabled high-throughput screening techniques for evaluating the biological activity of small molecules like 8-(Trifluoromethyl)-3,4-dihydroisoquinolin-1(2H)-one. Mass spectrometry-based methods have been particularly useful for characterizing metabolites and degradation products, ensuring that the compound’s safety profile is thoroughly assessed before clinical translation.

The future direction of research on this compound lies in exploring its potential as an intermediate for more complex drug candidates. By incorporating it into larger molecular frameworks, scientists aim to develop next-generation therapeutics with improved selectivity and efficacy. Collaborative efforts between academia and industry are essential for translating these findings into tangible medical benefits.

In conclusion,8-(Trifluoromethyl)-3,4-dihydroisoquinolin-1(2H)-one (CAS No. 1394003-79-2) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. The combination of synthetic innovation, computational modeling, and pharmacological investigation has positioned this compound as a valuable asset in the quest for novel therapeutics.